Cas no 861905-94-4 (3-fluoro-5-iodo-4-methyl-benzoic acid)

• Product Name: 3-fluoro-5-iodo-4-methyl-benzoic acid
• CAS No: 861905-94-4
• MF: C₈H₆FIO₂
• MW: 280.034918308258
• MDL: MFCD16622791
• CID: 662342
• PubChem ID: 44479445
• Update Time: 2025-06-11

3-fluoro-5-iodo-4-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-5-iodobenzoic acid
• 3-Fluoro-5-iodo-4-methylbenzenecarboxylic acid
• 3-Fluoro-5-Iodo-4-Methylbenzoic Acid
• Benzoic acid, 3-fluoro-5-iodo-4-methyl-
• 3-fluoro-5-iodo-4-methyl-benzoic acid
• 3-Fluoro-5-iodo-4-methylbenzoic acid (ACI)
• 3-Fluoro-4-methyl-5-iodobenzoicacid

• MDL： MFCD16622791
• Inchi： 1S/C8H6FIO2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： PODTVAOVOKWNDI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(I)C(C)=C(F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.937
• Boiling Point: 348℃
• Flash Point: 164℃

3-fluoro-5-iodo-4-methyl-benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-5-iodo-4-methyl-benzoic acid

3-Fluoro-5-iodo-4-methyl-benzoic Acid: A Comprehensive Overview of CAS No. 861905-94-4

3-Fluoro-5-iodo-4-methyl-benzoic acid (CAS No. 861905-94-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique substitution pattern, holds potential applications in the development of novel pharmaceuticals and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 3-fluoro-5-iodo-4-methyl-benzoic acid.

Chemical Structure and Properties

3-Fluoro-5-iodo-4-methyl-benzoic acid is a substituted benzoic acid with a molecular formula of C₈H₆FIO₂. The presence of a fluorine atom at the 3-position, an iodine atom at the 5-position, and a methyl group at the 4-position imparts distinct chemical and physical properties to this compound. The fluorine atom enhances the lipophilicity and metabolic stability, while the iodine atom provides a versatile handle for further chemical modifications through various coupling reactions. The carboxylic acid group offers additional reactivity, making it a valuable building block in organic synthesis.

Synthesis Methods

The synthesis of 3-fluoro-5-iodo-4-methyl-benzoic acid can be achieved through several routes, each with its own advantages and limitations. One common approach involves the sequential introduction of substituents onto a benzene ring. For instance, starting from 4-methylbenzene, the fluorination can be performed using selective fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). Subsequently, the iodination can be carried out using iodine monochloride (ICl) or other iodinating reagents under controlled conditions. The final step involves the oxidation of the methyl group to form the carboxylic acid.

An alternative method involves starting from a commercially available precursor, such as 3-fluoro-4-methylbenzoic acid, and introducing the iodine atom through an electrophilic aromatic substitution reaction. This approach is often more straightforward and can be scaled up for industrial production.

Applications in Medicinal Chemistry

3-Fluoro-5-iodo-4-methyl-benzoic acid has shown promise in medicinal chemistry due to its unique substitution pattern and reactivity. Recent studies have explored its potential as a lead compound for developing new drugs targeting various diseases. For example, researchers have investigated its use in the design of inhibitors for specific enzymes involved in cancer pathways. The presence of the fluorine and iodine atoms can enhance binding affinity and selectivity, making it an attractive scaffold for drug discovery.

In addition to enzyme inhibition, 3-fluoro-5-iodo-4-methyl-benzoic acid has been studied for its anti-inflammatory properties. Preliminary results indicate that it can modulate key inflammatory pathways, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and asthma.

Applications in Materials Science

Beyond medicinal chemistry, 3-fluoro-5-iodo-4-methyl-benzoic acid has found applications in materials science due to its unique electronic properties. The combination of fluorine and iodine substituents can influence the electronic structure of polymers and small molecules, making it useful in the development of advanced materials with tailored properties.

For instance, researchers have incorporated 3-fluoro-5-iodo-4-methyl-benzoic acid into conjugated polymers for use in organic photovoltaics (OPVs). The presence of these substituents can improve charge transport properties and enhance overall device performance. Additionally, this compound has been used as a building block in self-assembling systems, where its unique substitution pattern facilitates precise control over molecular organization.

Recent Research Advancements

The versatility of 3-fluoro-5-iodo-4-methyl-benzoic acid has led to numerous recent research advancements across various scientific disciplines. One notable study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives based on this scaffold. The researchers demonstrated that certain derivatives exhibited potent anticancer activity against multiple cancer cell lines, highlighting its potential as a lead compound for drug development.

In another study published in Advanced Materials, scientists explored the use of 3-fluoro-5-iodo-4-methyl-benzoic acid-based polymers in flexible electronics. The unique electronic properties of these polymers allowed for improved device performance under mechanical stress, opening up new possibilities for wearable technology applications.

Safety Considerations

Safety is a critical consideration when working with any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 3-fluoro-5-iodo-4-methyl-benzoic acid with appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, proper ventilation should be ensured during handling to minimize exposure to vapors or dust.

In conclusion, 3-fluoro-5-iodo-4-methyl-benzoic acid (CAS No. 861905-94-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development across various applications.